Cas no 94244-15-2 (2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-)
94244-15-2 structure
Product Name:2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
CAS No:94244-15-2
MF:C14H18O2
MW:218.291524410248
CID:812501
PubChem ID:179779
Update Time:2025-04-19
2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
- 7-ethoxy-2,2,8-trimethylchromene
- 2H-1-Benzopyran, 7-ethoxy-2,2,8-trimethyl-
- 94244-15-2
- XZCNHOQMWLPZGQ-UHFFFAOYSA-N
- DTXSID20915940
- 7-ethoxy-2,2,8-trimethyl-2H-chromene
- 7-Ethoxy-2,2,8-trimethyl-2H-1-benzopyran
- SCHEMBL10754732
-
- Inchi: 1S/C14H18O2/c1-5-15-12-7-6-11-8-9-14(3,4)16-13(11)10(12)2/h6-9H,5H2,1-4H3
- InChI Key: XZCNHOQMWLPZGQ-UHFFFAOYSA-N
- SMILES: O1C2C(C)=C(C=CC=2C=CC1(C)C)OCC
Computed Properties
- Exact Mass: 218.131
- Monoisotopic Mass: 218.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.011
- Boiling Point: 297.8°C at 760 mmHg
- Flash Point: 108.9°C
- Refractive Index: 1.515
- PSA: 18.46000
- LogP: 3.57790
2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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